4'-Bromosalicylanilide
Cat. No. B1198741
Key on ui cas rn:
2627-77-2
M. Wt: 292.13 g/mol
InChI Key: DKQMTUHJJPFJRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05905090
Procedure details
This compound was obtained as a white solid starting from acetylsalicyclic acid and 4-bromoaniline using the same procedure described in example 5.
Identifiers
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REACTION_CXSMILES
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C([O:4][C:5]1[C:6](=[CH:10][CH:11]=[CH:12][CH:13]=1)[C:7]([OH:9])=O)(=O)C.[Br:14][C:15]1[CH:21]=[CH:20][C:18]([NH2:19])=[CH:17][CH:16]=1>>[Br:14][C:15]1[CH:21]=[CH:20][C:18]([NH:19][C:7](=[O:9])[C:6]2[CH:10]=[CH:11][CH:12]=[CH:13][C:5]=2[OH:4])=[CH:17][CH:16]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC=1C(C(=O)O)=CC=CC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=CC=C(N)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was obtained as a white solid
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Outcomes
Product
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Name
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Type
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Smiles
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BrC1=CC=C(C=C1)NC(C1=C(C=CC=C1)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
